Cas no 1642807-86-0 (Benzo[1,2-b:4,5-b']dithiophene, 4,8-bis[5-(2-ethylhexyl)-4-hexyl-2-thienyl]-2,6-diiodo-)

Benzo[1,2-b:4,5-b']dithiophene, 4,8-bis[5-(2-ethylhexyl)-4-hexyl-2-thienyl]-2,6-diiodo-, is a high-purity organic semiconductor material designed for advanced optoelectronic applications. Its molecular structure features a fused benzo[1,2-b:4,5-b']dithiophene core with strategically positioned iodine atoms and alkyl-substituted thienyl side chains, enhancing solubility and processability while maintaining excellent charge transport properties. The compound exhibits strong light absorption and efficient π-conjugation, making it suitable for use in organic photovoltaics (OPVs) and organic field-effect transistors (OFETs). The 2-ethylhexyl and hexyl substituents improve film-forming characteristics, enabling uniform thin-film deposition. Its diiodo functionalization allows for further derivatization via cross-coupling reactions, facilitating tailored molecular design for specific device requirements.

Benzo[1,2-b:4,5-b']dithiophene, 4,8-bis[5-(2-ethylhexyl)-4-hexyl-2-thienyl]-2,6-diiodo- structure

1642807-86-0 structure

Product Name:Benzo[1,2-b:4,5-b']dithiophene, 4,8-bis[5-(2-ethylhexyl)-4-hexyl-2-thienyl]-2,6-diiodo-

CAS No:1642807-86-0

MF:C₄₆H₆₄I₂S₄

MW:999.069313049316

CID:4477792

PubChem ID:132990336

Update Time:2025-05-22

Benzo[1,2-b:4,5-b']dithiophene, 4,8-bis[5-(2-ethylhexyl)-4-hexyl-2-thienyl]-2,6-diiodo- Chemical and Physical Properties

Names and Identifiers

- Benzo[1,2-b:4,5-b']dithiophene, 4,8-bis[5-(2-ethylhexyl)-4-hexyl-2-thienyl]-2,6-diiodo-
- 4,8-Bis(5-(2-ethylhexyl)-4-hexylthiophen-2-yl)-2,6-diiodobenzo[1,2-b:4,5-b']dithiophene
- 1642807-86-0
- 2,8-bis[5-(2-ethylhexyl)-4-hexylthiophen-2-yl]-5,11-diiodo-4,10-dithiatricyclo[7.3.0.0(3),?]dodeca-1,3(7),5,8,11-pentaene
- Inchi： 1S/C46H64I2S4/c1-7-13-17-19-23-33-27-39(49-37(33)25-31(11-5)21-15-9-3)43-35-29-41(47)52-46(35)44(36-30-42(48)51-45(36)43)40-28-34(24-20-18-14-8-2)38(50-40)26-32(12-6)22-16-10-4/h27-32H,7-26H2,1-6H3
- InChI Key： XKFPADIMVOTEJA-UHFFFAOYSA-N
- SMILES： C12=C(C3SC(CC(CC)CCCC)=C(CCCCCC)C=3)C3C=C(I)SC=3C(C3SC(CC(CC)CCCC)=C(CCCCCC)C=3)=C1C=C(I)S2

Computed Properties

Exact Mass: 998.19803Da
Monoisotopic Mass: 998.19803Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 52
Rotatable Bond Count: 24
Complexity: 906
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 21.5
Topological Polar Surface Area: 113Å²

Benzo[1,2-b:4,5-b']dithiophene, 4,8-bis[5-(2-ethylhexyl)-4-hexyl-2-thienyl]-2,6-diiodo- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Ambeed	A1164092-1g	4,8-Bis(5-(2-ethylhexyl)-4-hexylthiophen-2-yl)-2,6-diiodobenzo[1,2-b:4,5-b']dithiophene	1642807-86-0	98%	1g	$723.0	2024-04-23

Benzo[1,2-b:4,5-b']dithiophene, 4,8-bis[5-(2-ethylhexyl)-4-hexyl-2-thienyl]-2,6-diiodo- Related Literature

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Additional information on Benzo[1,2-b:4,5-b']dithiophene, 4,8-bis[5-(2-ethylhexyl)-4-hexyl-2-thienyl]-2,6-diiodo-

Benzo[1,2-b:4,5-b']dithiophene, 4,8-bis[5-(2-ethylhexyl)-4-hexyl-2-thienyl]-2,6-diiodo-

The compound CAS No. 1642807-86-0, also known as Benzo[1,2-b:4,5-b']dithiophene, 4,8-bis[5-(2-ethylhexyl)-4-hexyl-2-thienyl]-2,6-diiodo-, is a highly specialized organic material with unique electronic properties. This compound belongs to the family of dithiophene derivatives and has garnered significant attention in the field of organic electronics due to its potential applications in photovoltaic devices and optoelectronic materials.

The structure of this compound is characterized by a central benzo-dithiophene core with two iodine atoms at positions 2 and 6. The side chains at positions 4 and 8 are substituted with thienyl groups that are further functionalized with hexyl and ethylhexyl substituents. This combination of structural features imparts the molecule with a high degree of conjugation and excellent solubility in organic solvents, making it suitable for solution-processable electronic devices.

Recent studies have demonstrated that this compound exhibits exceptional performance in bulk heterojunction solar cells (BHJ SCs). Its ability to form stable and ordered morphologies when blended with electron acceptors such as PCBM (phenyl-C61 butyric acid methyl ester) has been extensively investigated. The presence of iodine atoms at the core positions plays a critical role in tuning the optical absorption properties of the molecule, enabling it to efficiently harvest sunlight across a broad spectral range.

In addition to its photovoltaic applications, this compound has also shown promise in organic light-emitting diodes (OLEDs) due to its high fluorescence quantum yield and excellent charge transport properties. Researchers have explored its use as an emitting layer material in OLEDs, where it exhibits bright emission characteristics in the visible spectrum.

The synthesis of this compound typically involves a multi-step process that includes Stille coupling reactions and subsequent iodination steps. The use of palladium catalysts has been instrumental in achieving high yields and good purity levels during the synthesis process. Recent advancements in catalytic methods have further improved the efficiency and scalability of this synthesis pathway.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-toxicity. Studies indicate that it exhibits low toxicity towards aquatic organisms under standard test conditions. However, further research is needed to fully understand its long-term environmental impact and degradation pathways.

In conclusion, Benzo[1,2-b:4,5-b']dithiophene, 4,8-bis[5-(2-ethylhexyl)-4-hexyl-2-thienyl]-2,6-diiodo- (CAS No. 1642807-86-0) represents a cutting-edge material with significant potential in next-generation electronic devices. Its unique combination of structural features and electronic properties makes it a valuable candidate for both academic research and industrial applications.